Cas no 2228135-97-3 (tert-butyl N-{5-(3-hydroxypiperidin-3-yl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(3-hydroxypiperidin-3-yl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 2228135-97-3
• MF: C₁₅H₂₅N₃O₃S
• MW: 327.442302465439
• CID: 6235255
• PubChem ID: 165650331
• Update Time: 2025-05-22

tert-butyl N-{5-(3-hydroxypiperidin-3-yl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(3-hydroxypiperidin-3-yl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate
• tert-butyl N-{5-[(3-hydroxypiperidin-3-yl)methyl]-4-methyl-1,3-thiazol-2-yl}carbamate
• EN300-1886534
• 2228135-97-3

• Inchi： 1S/C15H25N3O3S/c1-10-11(8-15(20)6-5-7-16-9-15)22-12(17-10)18-13(19)21-14(2,3)4/h16,20H,5-9H2,1-4H3,(H,17,18,19)
• InChI Key： WMOSXYVQKKURBX-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1CC1(CNCCC1)O

Computed Properties

• Exact Mass: 327.16166284g/mol
• Monoisotopic Mass: 327.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų

Additional information on tert-butyl N-{5-(3-hydroxypiperidin-3-yl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate

Comprehensive Guide to tert-butyl N-{5-(3-hydroxypiperidin-3-yl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2228135-97-3)

tert-butyl N-{5-(3-hydroxypiperidin-3-yl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2228135-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and piperidine structural motifs, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutics, owing to its versatile chemical properties.

The molecular structure of tert-butyl N-{5-(3-hydroxypiperidin-3-yl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate features a carbamate group, which is known for its stability and reactivity in synthetic chemistry. This makes the compound an excellent candidate for medicinal chemistry applications, where it can be used to develop inhibitors or modulators for specific biological targets. The presence of a hydroxypiperidine moiety further enhances its potential, as this group is often found in bioactive molecules with therapeutic effects.

In recent years, the demand for high-purity intermediates like tert-butyl N-{5-(3-hydroxypiperidin-3-yl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate has surged, driven by advancements in drug discovery and personalized medicine. Pharmaceutical companies and research institutions are actively exploring its use in the synthesis of small-molecule drugs, particularly for treating neurological and metabolic disorders. The compound's ability to interact with enzymes and receptors makes it a valuable tool in targeted therapy development.

One of the key advantages of tert-butyl N-{5-(3-hydroxypiperidin-3-yl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate is its compatibility with modern green chemistry practices. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's stable yet reactive nature allows for efficient and environmentally friendly production. This aligns with the growing trend of sustainable pharmaceuticals, a hot topic in the industry.

From a commercial perspective, tert-butyl N-{5-(3-hydroxypiperidin-3-yl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate is available in various grades, including research-grade and GMP-grade, catering to different stages of drug development. Its CAS No. 2228135-97-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Suppliers often highlight its high yield and low impurity profile, which are critical for reproducible results in laboratory settings.

Looking ahead, the future of tert-butyl N-{5-(3-hydroxypiperidin-3-yl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate appears promising, with ongoing studies exploring its potential in cancer research and neurodegenerative disease models. As the pharmaceutical industry continues to innovate, this compound is expected to play a pivotal role in the development of next-generation therapeutics. Its unique chemical properties and broad applicability make it a standout choice for researchers and manufacturers alike.